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molecular formula C11H16N2O B8644877 2-(3-aminophenyl)-N-(propan-2-yl)acetamide

2-(3-aminophenyl)-N-(propan-2-yl)acetamide

Cat. No. B8644877
M. Wt: 192.26 g/mol
InChI Key: VCHMXZDSSNPSRW-UHFFFAOYSA-N
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Patent
US04067726

Procedure details

22.2 g (0.1 mol) of 3-nitrophenyl-acetic acid isopropylamide were dissolved in 150 ml of ethanol and hydrogenated under a hydrogen pressure of 40-50 atmospheres in the presence of Raney nickel at 50°-60° C. When the reaction had finished, the catalyst was filtered off, the filtrate was concentrated by evaporation under reduced pressure and the residue which remained was recrystallized from petroleum ether. 17.5 g (91% of theory) of 3-amino-phenylacetic acid isopropyl-amide of melting point 93°-95° C were obtained.
Name
3-nitrophenyl-acetic acid isopropylamide
Quantity
22.2 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH:1]([NH:4][C:5](=[O:16])[CH2:6][C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([N+:13]([O-])=O)[CH:8]=1)([CH3:3])[CH3:2]>C(O)C.[Ni]>[CH:1]([NH:4][C:5](=[O:16])[CH2:6][C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([NH2:13])[CH:8]=1)([CH3:3])[CH3:2]

Inputs

Step One
Name
3-nitrophenyl-acetic acid isopropylamide
Quantity
22.2 g
Type
reactant
Smiles
C(C)(C)NC(CC1=CC(=CC=C1)[N+](=O)[O-])=O
Name
Quantity
150 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ni]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 50°-60° C
FILTRATION
Type
FILTRATION
Details
the catalyst was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated by evaporation under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue which remained was recrystallized from petroleum ether

Outcomes

Product
Name
Type
product
Smiles
C(C)(C)NC(CC1=CC(=CC=C1)N)=O
Measurements
Type Value Analysis
AMOUNT: MASS 17.5 g
YIELD: PERCENTYIELD 91%
YIELD: CALCULATEDPERCENTYIELD 91%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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